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Abstract
Ethanoyl chloride (acetyl chloride), CH₃COCl, is a highly reactive and versatile acylating agent

extensively utilized in organic synthesis, particularly within pharmaceutical and materials

science research. Its pronounced electrophilicity at the carbonyl carbon makes it an excellent

precursor for the synthesis of esters, amides, and other acyl derivatives. This guide provides an

in-depth overview of the physical and chemical properties of ethanoyl chloride, detailed

experimental protocols for its synthesis and key reactions, and essential safety and handling

procedures for laboratory use.

Physical and Chemical Properties
Ethanoyl chloride is a colorless, fuming liquid with a strong, pungent odor.[1][2][3] It is highly

volatile and reacts vigorously with water and other nucleophiles.[2][4] A summary of its key

physical properties is presented in Table 1.

Table 1: Physical Properties of Ethanoyl Chloride
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Property Value Reference

Molecular Formula C₂H₃ClO [5]

Molecular Weight 78.498 g/mol [5]

Appearance Clear, colorless fuming liquid [1][2][3]

Odor Strong, pungent, acrid [1][2]

Boiling Point 51-52 °C [1][2][3]

Melting Point -112 °C [1]

Density 1.104 g/mL at 25 °C [1]

Refractive Index n20/D 1.389 [1]

Flash Point 4 °C [1]

Solubility

Miscible with acetone,

chloroform, glacial acetic acid,

ether, and benzene.[1] Reacts

violently with water and

alcohols.[2][4]

Stability

Highly flammable; moisture-

sensitive; reacts violently with

DMSO, water, lower alcohols,

and amines.[1]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and purity assessment of ethanoyl

chloride.

Table 2: Spectroscopic Data for Ethanoyl Chloride
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Spectroscopy Characteristic Peaks Interpretation Reference

Infrared (IR) ~1800 cm⁻¹ (strong)

C=O stretch

(characteristic of acyl

chlorides)

[6]

~2950-2850 cm⁻¹

(strong)
C-H stretch (alkane) [7]

¹H NMR ~2.0-2.5 ppm

Protons adjacent to

the carbonyl group (H-

C-C=O)

[6]

¹³C NMR ~160-180 ppm
Carbonyl carbon

(C=O)
[6]

Mass Spectrometry
Prominent peak for

acylium ion
Formation of CH₃CO⁺ [6][8]

Chemical Reactivity and Key Reactions
The high reactivity of ethanoyl chloride stems from the electron-withdrawing nature of both the

oxygen and chlorine atoms, rendering the carbonyl carbon highly electrophilic and susceptible

to nucleophilic attack.[9] This reactivity makes it a cornerstone reagent for acylation reactions.

Nucleophilic Acyl Substitution
The primary reaction pathway for ethanoyl chloride is nucleophilic acyl substitution. A

nucleophile attacks the carbonyl carbon, leading to the formation of a tetrahedral intermediate,

which then collapses, expelling the chloride ion as a leaving group.

General Nucleophilic Acyl Substitution

Ethanoyl Chloride + Nucleophile (Nu-H) Tetrahedral Intermediate
Nucleophilic Attack

Acylated Product + HCl
Elimination of Cl-
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Click to download full resolution via product page

Caption: General mechanism of nucleophilic acyl substitution.

Key reactions involving ethanoyl chloride include:

Hydrolysis: Reacts violently with water to produce ethanoic acid and hydrogen chloride gas.

[4][10]

Alcoholysis (Esterification): Reacts exothermically with alcohols to form esters and hydrogen

chloride.[11][12]

Aminolysis (Amidation): Reacts vigorously with ammonia and primary/secondary amines to

yield amides.[13]

Experimental Protocols
All manipulations of ethanoyl chloride must be conducted in a well-ventilated fume hood, with

appropriate personal protective equipment.

Synthesis of Ethanoyl Chloride from Ethanoic Acid
Ethanoyl chloride can be synthesized by reacting ethanoic acid with a chlorinating agent such

as thionyl chloride (SOCl₂), phosphorus(V) chloride (PCl₅), or phosphorus(III) chloride (PCl₃).

[14][15] The use of thionyl chloride is often preferred as the byproducts (SO₂ and HCl) are

gaseous, simplifying purification.[14]
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Combine Ethanoic Acid and Thionyl Chloride in a round-bottom flask

Heat the mixture under reflux

Purify the crude product by fractional distillation

Collect the fraction boiling at ~51 °C

Click to download full resolution via product page

Caption: Workflow for the synthesis of ethanoyl chloride.

Methodology:

Setup: Assemble a reflux apparatus, including a round-bottom flask, a condenser, and a

drying tube, in a fume hood. Ensure all glassware is thoroughly dried.

Reagents: To the round-bottom flask, add glacial ethanoic acid. Slowly add an excess of

thionyl chloride (approximately 2 equivalents).

Reaction: Gently heat the mixture to reflux. The reaction will produce sulfur dioxide and

hydrogen chloride gas, which should be vented safely. Continue refluxing until the evolution

of gas ceases.

Purification: After cooling the reaction mixture, purify the crude ethanoyl chloride by fractional

distillation.[15] Collect the fraction that distills at approximately 51 °C.

Esterification: Synthesis of Ethyl Ethanoate
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The reaction between ethanoyl chloride and an alcohol is a rapid and often violent exothermic

reaction that produces an ester.[10][11]

Methodology:

Reagents: In a flask placed in an ice bath, add cold, anhydrous ethanol.

Reaction: Slowly, and with constant stirring, add ethanoyl chloride dropwise to the ethanol. A

vigorous reaction will occur, producing steamy fumes of hydrogen chloride.[11]

Work-up: Once the addition is complete and the reaction has subsided, pour the mixture into

a separatory funnel containing cold water. This will separate the ester from the unreacted

alcohol and hydrochloric acid.

Purification: Wash the organic layer with a dilute sodium bicarbonate solution to neutralize

any remaining acid, followed by a wash with brine. Dry the ester over an anhydrous drying

agent (e.g., magnesium sulfate) and purify by distillation.

Amidation: Synthesis of Ethanamide
Ethanoyl chloride reacts violently with a concentrated solution of ammonia to produce

ethanamide and ammonium chloride.[1][2][4]

Methodology:

Reagents: In a beaker cooled in an ice bath, place a concentrated aqueous solution of

ammonia.

Reaction: Carefully and slowly add ethanoyl chloride to the ammonia solution. A vigorous

reaction will occur, producing a white solid mixture of ethanamide and ammonium chloride.

[2]

Isolation: The solid product can be isolated by filtration. The ethanamide can then be

separated from the ammonium chloride by recrystallization from a suitable solvent.

Safety and Handling
Ethanoyl chloride is a hazardous substance that requires strict safety protocols.
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Table 3: Hazard and Safety Information for Ethanoyl
Chloride

Hazard Description
Precautionary

Measures
Reference

Flammability
Highly flammable

liquid and vapor.

Keep away from heat,

sparks, open flames,

and hot surfaces. Use

non-sparking tools

and explosion-proof

equipment.

[16]

Corrosivity

Causes severe skin

burns and eye

damage.

Wear protective

gloves, protective

clothing, eye

protection, and a face

shield.

Reactivity

Reacts violently with

water, releasing

corrosive hydrogen

chloride gas.

Handle in a dry

environment, away

from moisture. Store

in a tightly closed

container in a well-

ventilated place.

[1]

Toxicity
Irritating to the

respiratory system.

Do not breathe fumes

or vapors. Use in a

well-ventilated area or

with respiratory

protection.

[16]

Storage: Store below +15°C in a dry, well-ventilated area away from incompatible materials.[1]

Keep containers tightly closed.

Disposal: Dispose of contents and container to an approved waste disposal plant, following all

local and national regulations.
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Conclusion
Ethanoyl chloride is an indispensable reagent in the modern organic synthesis laboratory. Its

high reactivity, while demanding careful handling, provides efficient pathways to a wide array of

important chemical entities. A thorough understanding of its properties, reaction mechanisms,

and safety protocols is paramount for its effective and safe utilization in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ethanoyl Chloride: A Comprehensive Technical Guide
for Laboratory Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16337935#physical-and-chemical-properties-of-
ethanoyl-chloride-for-laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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